7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione

• IUPAC Name: 7-[2-[[1-(2-fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C14H18FN7O2/c1-19-12-11(13(23)20(2)14(19)24)21(9-17-12)8-5-16-10-3-6-22(18-10)7-4-15/h3,6,9H,4-5,7-8H2,1-2H3,(H,16,18)
• InChI Key: RHNSUGGJGMRTCQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CCNC3=NN(C=C3)CCF
• Molecular Formula: C14H18FN7O2
• Molecular Weight: 335.34 g/mol

Description

7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione, also known as TAK-659, is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which plays a critical role in the development and survival of B-cells. TAK-659 has shown promising results in preclinical studies for the treatment of B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).

Mechanism of Action

7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione binds to the ATP-binding site of BTK, preventing its activation and downstream signaling. BTK is essential for the survival and proliferation of B-cells, and its inhibition by 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione leads to decreased B-cell activation, proliferation, and survival. This results in the induction of apoptosis and the inhibition of tumor growth.
Biochemical and Physiological Effects:
7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione has been shown to have a potent inhibitory effect on BTK activity, leading to decreased B-cell activation, proliferation, and survival. This results in the induction of apoptosis and the inhibition of tumor growth. 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione has also been shown to have minimal toxicity to normal tissues, indicating its potential as a safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione is its specificity for BTK, which allows for targeted inhibition of B-cell signaling pathways. This makes it a promising therapeutic agent for B-cell malignancies, which are characterized by aberrant B-cell signaling. However, one limitation of 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione is its potential for off-target effects, which could lead to unintended consequences. Further research is needed to fully understand the potential advantages and limitations of 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione in lab experiments.

Future Directions

There are several potential future directions for research on 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione. One area of interest is the development of combination therapies that target multiple signaling pathways in B-cell malignancies. Another area of interest is the investigation of 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione in other types of cancer, such as solid tumors. Additionally, further research is needed to understand the potential long-term effects of 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione on normal B-cell function and immune system function. Overall, 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione shows great promise as a therapeutic agent for B-cell malignancies, and further research is needed to fully realize its potential.

Synthesis Methods

The synthesis of 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione involves several steps, including the preparation of key intermediates and the coupling of these intermediates to form the final product. The exact details of the synthesis method are proprietary information, but it has been reported that 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione can be synthesized in a multistep process with high yield and purity.

Scientific Research Applications

7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione has been extensively studied in preclinical models of B-cell malignancies. In vitro studies have shown that 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione inhibits BTK activity and downstream signaling pathways, leading to decreased proliferation and survival of B-cells. In vivo studies have demonstrated that 7-[2-[[1-(2-Fluoroethyl)pyrazol-3-yl]amino]ethyl]-1,3-dimethylpurine-2,6-dione has potent antitumor activity in mouse models of CLL and NHL, with minimal toxicity to normal tissues.